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Compound of Interest

1-Bromo-2,4-difluoro-5-
Compound Name: ,
nitrobenzene

Cat. No.: B1267342

CAS Number: 345-24-4

Introduction

This technical guide provides an in-depth overview of 1-Bromo-2,4-difluoro-5-nitrobenzene,
a key chemical intermediate in the fields of pharmaceutical synthesis and materials science.
This halogenated aromatic compound is particularly valuable for its role as a building block in
the creation of complex molecular architectures due to its specific reactivity.[1] The presence of
bromine, fluorine, and nitro functional groups allows for selective chemical modifications,
making it a versatile reagent for researchers and drug development professionals.[1]

Chemical and Physical Properties

The following tables summarize the key physical and chemical properties of 1-Bromo-2,4-
difluoro-5-nitrobenzene.
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Identifier

Value

CAS Number

345-24-412][3][4][5]

Molecular Formula

CeH2BrF2NO2[1][3]

Molecular Weight 237.99 g/mol [1][3]

MDL Number MFCD00129166[1]

PubChem CID 223078[1]

InChl Key OOUUWURPSUSDTD-UHFFFAQOYSA-N[4]

SMILES String

FC1=C(--INVALID-LINK--
=0)C=C(C(F)=C1)Br[4]

Physical Property

Value

White to light yellow to light orange

Appearance powder/crystal[1]
Melting Point 19 °C[1]

Boiling Point 97 °C at 5 mmHg|[1]
Density 1.89 g/cm3[1]

Refractive Index

n20/D 1.56[1]

Experimental Protocols

Synthesis of 1-Bromo-2,4-difluoro-5-nitrobenzene

A common method for the synthesis of 1-Bromo-2,4-difluoro-5-nitrobenzene involves the

nitration of 1-bromo-2,4-difluorobenzene.

Materials:

e 1-bromo-2,4-difluorobenzene

o Concentrated Nitric Acid (HNO3)
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e Concentrated Sulfuric Acid (H2S0Oa4)

o Ether (Et20)

e Aqueous Sodium Bicarbonate (NaHCOs)
e Brine

e Magnesium Sulfate (MgSOa)

o Ethyl Acetate (EtOAC)

e Hexane

Procedure:

 In areaction vessel, a suspension of 1-bromo-2,4-difluorobenzene (53.0 mmol, 6.00 mL) in
concentrated H2SOa4 (38.5 mL) is cooled to 0 °C.

e Concentrated HNOs (34.0 mL) is added dropwise to the suspension, ensuring the internal
temperature is maintained below 0 °C.

e The reaction mixture is stirred vigorously for 10 minutes at 0 °C.
e The mixture is then poured into an ice/water mixture with vigorous stirring.
e The product is extracted with ether (3 x 100 mL).

e The combined organic phases are washed sequentially with aqgueous NaHCOs (3 x 100 mL)
and brine.

e The organic layer is dried over MgSOeu4, filtered, and concentrated under reduced pressure.

e The crude product is purified by flash chromatography using an eluent of EtOAc/hexane
(1:9) to yield 5-bromo-2,4-difluoronitrobenzene as a yellow oil (12.2 g, 97% yield).

Chemical Reactivity and Applications
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1-Bromo-2,4-difluoro-5-nitrobenzene is a valuable intermediate in organic synthesis,
primarily utilized for its reactivity in nucleophilic aromatic substitution (SNAr) reactions. The
electron-withdrawing nitro group activates the aromatic ring, facilitating the displacement of the
halide substituents by nucleophiles. This reactivity is harnessed in the synthesis of various
pharmaceuticals, agrochemicals, and advanced materials such as polymers and dyes.[1] The
fluorine atoms also contribute to enhanced thermal stability and chemical resistance in the
resulting products.[1]

Visualizations
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Synthesis of 1-Bromo-2,4-difluoro-5-nitrobenzene

Reactants

1-Bromo-2,4-difluorobenzene Conc. HNO3/ Conc. H2S04

¥

Reaction Conditions

0°C, 10 min |

¥
Work-up & Purification

Pour into ice/water

:

Ether Extraction

:

Wash with NaHCO3 & Brine

:

Dry over MgSO4

:

Concentrate

:

Flash Chromatography
(EtOAc/Hexane 1:9)

¥

Product

1-Bromo-2,4-difluoro-5-nitrobenzene
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Nucleophilic Aromatic Substitution (SNAr) Mechanism

1-Bromo-2,4-difluoro-5-nitrobenzene Nucleophile (Nu-)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1267342#1-bromo-2-4-difluoro-5-nitrobenzene-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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